Cas no 59443-02-6 (4(1H)-Quinolinone, 1-methyl-2-undecyl-)

1-Methyl-2-undecyl-4(1H)-quinolinone is a substituted quinolinone derivative characterized by its unique alkyl chain at the 2-position and a methyl group at the 1-position. This structural modification enhances its lipophilicity, making it particularly useful in organic synthesis and pharmaceutical research. The undecyl chain contributes to improved solubility in nonpolar solvents, facilitating its application in hydrophobic environments. As a quinolinone scaffold, it serves as a versatile intermediate for the development of bioactive compounds, including potential antimicrobial and anti-inflammatory agents. Its stability under various reaction conditions and compatibility with common synthetic methodologies further highlight its utility in medicinal chemistry and material science.
4(1H)-Quinolinone, 1-methyl-2-undecyl- structure
59443-02-6 structure
Product Name:4(1H)-Quinolinone, 1-methyl-2-undecyl-
CAS No:59443-02-6
MF:C21H31NO
MW:313.476946115494
CID:338652
PubChem ID:5319811
Update Time:2025-07-02

4(1H)-Quinolinone, 1-methyl-2-undecyl- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Quinolinone, 1-methyl-2-undecyl-
    • 1-Methyl-2-undecylquinolin-4(1H)
    • 1-Methyl-2-undecylquinolin-4(1H)-one
    • 1-?methyl-?2-?undecyl-4(1H)?-?Quinolinone
    • 1-methyl-2-undecylquinolin-4-one
    • 1-methyl-2-undecyl-1H-quinolin-4-one
    • [ "" ]
    • 1-Methyl-2-undecyl-4(1H)-quinolone
    • FT-0747412
    • DTXSID10415762
    • FS-8767
    • AKOS025288051
    • CS-0017299
    • SCHEMBL5463807
    • HY-N1638
    • E88716
    • 1-methyl-2-undecyl-4(1H)-Quinolinone
    • 59443-02-6
    • CHEMBL5279291
    • DA-31697
    • 1-Methyl-2-undecyl-1,4-dihydroquinoline-4-one
    • Inchi: 1S/C21H31NO/c1-3-4-5-6-7-8-9-10-11-14-18-17-21(23)19-15-12-13-16-20(19)22(18)2/h12-13,15-17H,3-11,14H2,1-2H3
    • InChI Key: ZLIHBZFNMQLPOT-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2N(C)C(=C1)CCCCCCCCCCC

Computed Properties

  • Exact Mass: 313.24100
  • Monoisotopic Mass: 313.240564612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 0.975±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (2.4E-4 g/L) (25 ºC),
  • PSA: 22.00000
  • LogP: 5.61180

4(1H)-Quinolinone, 1-methyl-2-undecyl- Security Information

  • Storage Condition:Store at room temperature, 2-8 ℃ is better

4(1H)-Quinolinone, 1-methyl-2-undecyl- Pricemore >>

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4(1H)-Quinolinone, 1-methyl-2-undecyl- Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:59443-02-6)4(1H)-Quinolinone, 1-methyl-2-undecyl-
Order Number:A1242376
Stock Status:in Stock
Quantity:5mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:11
Price ($):231
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:59443-02-6)4(1H)-Quinolinone, 1-methyl-2-undecyl-
A1242376
Purity:99%
Quantity:5mg
Price ($):231
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